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Introduction
The Janus kinase (JAK) family of non-receptor tyrosine kinases, particularly JAK2, plays a

pivotal role in the signaling pathways of various cytokines and growth factors crucial for

hematopoiesis and immune response. Dysregulation of the JAK-STAT signaling pathway, often

through activating mutations like JAK2-V617F, is a key driver in the pathogenesis of

myeloproliferative neoplasms (MPNs), including polycythemia vera (PV), essential

thrombocythemia (ET), and primary myelofibrosis (PMF).[1] BMS-911543 is a potent and orally

bioavailable small molecule inhibitor that demonstrates high selectivity for JAK2. This technical

guide provides an in-depth overview of the functional consequences of selective JAK2

inhibition by BMS-911543, presenting key quantitative data, detailed experimental

methodologies, and visual representations of the underlying molecular pathways and

experimental workflows.

Data Presentation: Potency and Selectivity of BMS-
911543
BMS-911543 is a reversible, ATP-competitive inhibitor of JAK2.[2] Its potency and selectivity

have been extensively characterized through biochemical and cellular assays. The following

tables summarize the key quantitative data.
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Table 1: Biochemical Potency and Selectivity of BMS-911543 against JAK Family Kinases

Kinase IC50 (nM) K_i_ (nM)
Selectivity Fold vs.
JAK2 (based on
IC50)

JAK2 1.1 0.48 1

JAK1 356 110 ~324

JAK3 73 360 ~66

TYK2 66 N/A ~60

Data compiled from multiple sources.[1][2][3][4][5][6]

Table 2: Cellular Potency of BMS-911543 in JAK2-Dependent Cell Lines

Cell Line Genotype Assay IC50 (nM)

SET-2

Human

megakaryoblastic

leukemia, JAK2

V617F

Proliferation 60

SET-2

Human

megakaryoblastic

leukemia, JAK2

V617F

pSTAT5 Inhibition 80

BaF3-V617F

Murine pro-B cell line

engineered to express

JAK2 V617F

Proliferation 70

BaF3-V617F

Murine pro-B cell line

engineered to express

JAK2 V617F

pSTAT5 Inhibition 65

Data compiled from multiple sources.[1][4][6]
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Table 3: Kinome Selectivity Profile of BMS-911543

Off-Target Kinase IC50 (nM)

FLT3 280

LYN 300

c-FMS 450

PKA 550

BMX 1390

IKKe 2000

DAPK1 2320

SRC 3640

BMS-911543 was profiled against a panel of over 450 kinases and demonstrated significant

selectivity for JAK2.[2]

Signaling Pathway and Experimental Workflow
Visualizations
To visually represent the mechanism of action and the experimental approach to characterizing

BMS-911543, the following diagrams have been generated using Graphviz.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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